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This document provides a detailed guide for utilizing RNA sequencing (RNA-seq) to identify

and analyze target genes of the Target of Rapamycin (TOR) signaling pathway. TOR is a highly

conserved serine/threonine kinase that acts as a central regulator of cell growth, proliferation,

and metabolism in response to nutrients, growth factors, and cellular energy levels.[1][2]

Dysregulation of the TOR pathway is implicated in various diseases, including cancer, making

its downstream targets of significant interest for therapeutic development.

Introduction to TOR Signaling
The TOR kinase is a core component of two distinct multiprotein complexes: TOR Complex 1

(TORC1) and TOR Complex 2 (TORC2).[3] These complexes are regulated by different

upstream signals and have distinct downstream effectors.[3] TORC1 is sensitive to nutrients

and growth factors, and its activation promotes anabolic processes such as protein synthesis

and ribosome biogenesis while inhibiting catabolic processes like autophagy.[1][4] TORC2 is

generally regulated by growth factors and is involved in cytoskeletal organization and cell

survival. Understanding the transcriptional output of the TOR signaling pathway is crucial for

elucidating its role in cellular physiology and pathology.
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A common strategy to identify TOR target genes is to inhibit TOR activity and then use RNA-

seq to compare the transcriptomes of inhibitor-treated cells with control cells.[5] This allows for

the identification of genes whose expression is significantly altered upon TOR inhibition,

suggesting they are downstream targets of the TOR pathway.

TOR Signaling Pathway
The following diagram illustrates a simplified model of the TOR signaling pathway, highlighting

key upstream regulators and downstream processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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